Sodium propane-2-sulfinate
Overview
Description
Sodium propane-2-sulfinate (SPS) is a chemical compound that belongs to the class of sulfonic acid salts. It has the molecular formula C3H7NaO2S and a molecular weight of 130.1412 .
Synthesis Analysis
Sodium sulfinates, including Sodium propane-2-sulfinate, have been synthesized through various methods. One common approach is the reduction of sulfonyl chlorides, typically with sodium sulfite . Sodium sulfinates have been utilized as sulfonylating, sulfenylating, or sulfinylating reagents, depending on reaction conditions .
Molecular Structure Analysis
The molecular structure of Sodium propane-2-sulfinate consists of a propane molecule with a sulfinate group attached to the second carbon atom .
Chemical Reactions Analysis
Sodium sulfinates, including Sodium propane-2-sulfinate, act as versatile building blocks for preparing many valuable organosulfur compounds through S–S, N–S, and C–S bond-forming reactions . They have been used in synthesizing thiosulfonates, sulfonamides, sulfides, and sulfones, including vinyl sulfones, allyl sulfones, and β-keto sulfones .
Physical And Chemical Properties Analysis
Sodium propane-2-sulfinate has a molecular weight of 130.1412 . More detailed physical and chemical properties were not found in the search results.
Scientific Research Applications
Building Block for Organosulfur Compounds
Sodium propane-2-sulfinate acts as a powerful building block for the synthesis of organosulfur compounds . It has been used extensively over the last decade as sulfonylating, sulfenylating, or sulfinylating reagents, depending on reaction conditions .
Formation of S–S Bonds
Sodium propane-2-sulfinate is used in the synthesis of thiosulfonates (R–SO2S–R1) through the formation of S–S bonds . This is a significant area of study in organic synthesis .
Formation of N–S Bonds
This compound is also used to generate sulfonamides (R–SO2N–R1R2) through the formation of N–S bonds . Sulfonamides have a wide range of applications in medicinal chemistry .
Formation of S–C Bonds
Sodium propane-2-sulfinate is used to form S–C bonds, leading to the synthesis of various organosulfur compounds . This includes the synthesis of sulfides, sulfones, vinyl sulfones, allyl sulfones, and β-keto sulfones .
Sulfonyl Radical-Triggered Reactions
The compound has been used in the development of sulfonyl radical-triggered ring-closing sulfonylation and multicomponent reactions . These reactions have broad applications in the synthesis of complex organic molecules .
Site-Selective C–H Sulfonylation
Sodium propane-2-sulfinate has shown promise in site-selective C–H sulfonylation . This is a powerful tool in the field of synthetic organic chemistry .
Photoredox Catalytic Transformations
The compound has been used in photoredox catalytic transformations . This is a rapidly growing field with potential applications in the synthesis of complex molecules .
Electrochemical Synthesis
Sodium propane-2-sulfinate has been demonstrated in the electrochemical synthesis of sodium sulfinates . This is a sustainable and green approach to the synthesis of organosulfur compounds .
Safety and Hazards
Sodium propane-2-sulfinate may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection .
Future Directions
Sodium sulfinates, including Sodium propane-2-sulfinate, have shown substantial progress over the last decade in their utilization as reagents . They have been used in site-selective C–H sulfonylation, photoredox catalytic transformations, and electrochemical synthesis . These areas could be potential future directions for Sodium propane-2-sulfinate.
Mechanism of Action
Target of Action
Sodium propane-2-sulfinate is primarily targeted towards the synthesis of organosulfur compounds . It acts as a versatile building block for preparing many valuable organosulfur compounds through S–S, N–S, and C–S bond-forming reactions .
Mode of Action
Sodium propane-2-sulfinate interacts with its targets by emerging as sulfonylating, sulfenylating, or sulfinylating reagents, depending on reaction conditions . It plays a significant role in the synthesis of thiosulfonates, sulfonamides, sulfides, and sulfones, including vinyl sulfones, allyl sulfones, and β-keto sulfones .
Biochemical Pathways
The biochemical pathways affected by Sodium propane-2-sulfinate involve the formation of S–S, N–S, and C–S bonds . The compound contributes to the synthesis of various organosulfur compounds, impacting downstream effects such as the development of sulfonyl radical-triggered ring-closing sulfonylation and multicomponent reactions .
Result of Action
The molecular and cellular effects of Sodium propane-2-sulfinate’s action result in the formation of many valuable organosulfur compounds . These include thiosulfonates, sulfonamides, sulfides, and sulfones, among others .
properties
IUPAC Name |
sodium;propane-2-sulfinate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8O2S.Na/c1-3(2)6(4)5;/h3H,1-2H3,(H,4,5);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJOHNUOJMKNMLA-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NaO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90635608 |
Source
|
| Record name | Sodium propane-2-sulfinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90635608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4160-19-4 |
Source
|
| Record name | Sodium propane-2-sulfinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90635608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | sodium propane-2-sulfinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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